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Compound of Interest

Compound Name: alpha-D-Glucose monohydrate

Cat. No.: B079197 Get Quote

Technical Support Center: α-D-Glucose
Monohydrate
This guide provides researchers, scientists, and drug development professionals with

comprehensive troubleshooting advice and frequently asked questions regarding the solubility

of alpha-D-Glucose monohydrate in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is alpha-D-Glucose monohydrate?

A1: Alpha-D-Glucose monohydrate is a crystalline form of D-glucose, a simple sugar, which

contains one molecule of water per molecule of glucose (C₆H₁₂O₆·H₂O).[1][2] It is a white,

odorless, crystalline solid that is highly soluble in water.[1][3] Below 50°C, this monohydrate

form is the stable crystalline structure that forms from aqueous solutions.[3][4]

Q2: What is the solubility of alpha-D-Glucose monohydrate in water at different

temperatures?

A2: The solubility of glucose in water is highly dependent on temperature.[5][6] As the

temperature of the water increases, the amount of glucose that can be dissolved also

increases significantly.[6][7] For example, 1 gram of glucose monohydrate dissolves in

approximately 1 mL of water at room temperature.[4]
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Data Presentation: Solubility of D-Glucose in Water

Temperature (°C)
Solubility (g of anhydrous glucose / 100 g
of water)

0.5 54.32

25 ~90.9

30 120.46

50 243.76

70 ~357

90 ~556

(Data compiled from multiple sources, primarily referencing Jackson & Silsbee, 1922)[3][4][7][8]

Q3: What is mutarotation and how does it affect solubility?

A3: Mutarotation is a process where α-D-glucose and β-D-glucose, two different crystalline

forms (anomers) of glucose, interconvert when dissolved in an aqueous solution.[9][10] This

occurs through a temporary opening of the ring structure to an open-chain aldehyde form.[11]

In solution at 25°C, an equilibrium is established, consisting of approximately 36% α-D-glucose

and 64% β-D-glucose.[9][11] The β-anomer is generally more soluble than the α-anomer.[9][12]

Consequently, as the less soluble α-form converts to the more soluble β-form over time, the

total concentration of dissolved glucose can increase until the new equilibrium is reached.[13]
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Equilibrium in Aqueous Solution
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Figure 1. Mutarotation of D-Glucose in solution.

Q4: How should alpha-D-Glucose monohydrate be stored?

A4: The powder should be stored in a well-closed container in a cool, dry place.[8] High

humidity can be problematic. The critical relative humidity for caking to occur is approximately

53% RH for the monohydrate form.[14][15] To avoid loss of the hydration water, it should be

stored above 11% relative humidity.[14][15]

Troubleshooting Guide
This section addresses specific problems you may encounter when preparing aqueous

solutions of alpha-D-Glucose monohydrate.
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START:
Solubility Issue Encountered

Is the powder clumping
and not dispersing?

Issue: Poor Dispersion

Solution:
1. Use powder form, not large crystals.

2. Add glucose to vortexing solvent.
3. Break up clumps manually.

Yes

Is the solution cloudy or hazy
after initial mixing?

No

Issue: Slow Dissolution Rate

Solution:
1. Increase temperature to 40-50°C.

2. Increase stirring/agitation.
3. Allow more time for dissolution.

Yes

Are you trying to make a
high-concentration solution
(>50% w/v) at room temp?

No

Issue: Exceeding Solubility Limit

Solution:
1. Heat the solution to increase solubility.

2. See Protocol 2 for details.
3. Note: Solution may become supersaturated

upon cooling.

Yes

Did crystals form in a clear
solution after it cooled down?

No

Issue: Recrystallization

Cause: A supersaturated solution was formed at a higher
temperature and then cooled.

Solution:
1. Reheat to redissolve.

2. Dilute the solution to the desired
concentration for the target temperature.

Yes

Click to download full resolution via product page

Figure 2. Troubleshooting workflow for solubility issues.
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Problem 1: The glucose powder is clumping at the bottom of the beaker and not dissolving,

even with stirring.

Cause: This often happens when adding a large volume of powder to cold water without

sufficient agitation.[16] The outer layer of the powder gets hydrated and forms a sticky mass,

preventing water from reaching the interior.

Solution:

Improve Dispersion: Add the glucose powder gradually to the vortex of the stirring solvent.

Increase Temperature: Using warm or hot water will significantly speed up the dissolution

process and prevent clumping.[16]

Mechanical Assistance: Use a spatula or stirring rod to manually break up any clumps that

form.

Problem 2: The solution remains cloudy or hazy after several minutes of stirring.

Cause: The dissolution rate of alpha-D-Glucose monohydrate, especially at room

temperature or below, can be slow.[17] The cloudiness is due to fine, undissolved particles

suspended in the solution.

Solution:

Apply Gentle Heat: Warm the solution to 30-40°C while stirring. This will dramatically

increase the rate of dissolution.[6][18]

Increase Agitation: Ensure your stirring is vigorous enough to keep all particles in

suspension.

Allow More Time: At room temperature, it may take a considerable amount of time to

achieve a completely clear solution, especially for higher concentrations.

Problem 3: I cannot dissolve the required amount of glucose to reach my target concentration.

Cause: You may be exceeding the solubility limit of glucose at the current temperature. For

example, at 25°C, you can dissolve approximately 91 g of glucose in 100 mL of water,
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creating a solution of about 47.6% (w/w).[7] Attempting to make a 60% (w/w) solution at this

temperature is not possible.

Solution:

Consult the Solubility Table: Check the table above to determine the required temperature

to dissolve your target concentration.

Heat the Solution: Increase the temperature of the water to a point where the solubility

limit is above your target concentration. See Experimental Protocol 2 for a detailed

method.

Problem 4: My glucose solution was clear when hot, but crystals formed after it cooled to room

temperature.

Cause: This is a classic case of recrystallization from a supersaturated solution.[19] By

dissolving the glucose at a high temperature and then cooling it, you created a solution that

contains more dissolved solute than is thermodynamically stable at the lower temperature.

Solution:

Maintain Elevated Temperature: If your experiment allows, maintain the solution at the

higher temperature at which the glucose is soluble.

Dilute the Solution: If the final concentration is critical, you will need to prepare the solution

at a concentration that is at or below the solubility limit for your final working temperature.

Re-dissolve: Gently reheat the solution to dissolve the crystals before use.

Experimental Protocols
Protocol 1: Preparation of a Standard Aqueous Glucose Solution (e.g., 20% w/v)

This protocol describes the standard method for preparing a glucose solution at a

concentration well below the saturation limit at room temperature.

Weigh Solute: Accurately weigh 20.0 g of alpha-D-Glucose monohydrate.
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Measure Solvent: Measure approximately 80 mL of deionized water into a beaker or flask

with a magnetic stir bar.

Dissolve: Place the beaker on a magnetic stir plate and begin stirring. Gradually add the

weighed glucose to the water.

Adjust Volume: Once the glucose is fully dissolved and the solution is clear, transfer it to a

100 mL volumetric flask. Rinse the original beaker with small amounts of deionized water

and add the rinsate to the flask.

Finalize: Carefully add deionized water to the flask until the bottom of the meniscus reaches

the 100 mL mark. Stopper and invert the flask several times to ensure the solution is

homogeneous.

Protocol 2: Enhancing Solubility with Heat to Prepare a High-Concentration Solution (e.g., 60%

w/w)

This protocol details how to safely prepare a concentrated glucose solution using heat.

Weigh Components: Weigh 600 g of alpha-D-Glucose monohydrate and 400 g (approx.

400 mL) of deionized water into a heat-safe beaker.

Heat and Stir: Place the beaker on a stirring hot plate. Set the temperature to approximately

70-80°C. Do not boil.

Monitor Dissolution: Stir the mixture continuously. The glucose will gradually dissolve as the

temperature increases. The solution should become completely clear.

Cooling (Caution): Turn off the heat. Be aware that this solution is now supersaturated and

will likely crystallize if allowed to cool to room temperature.[19]

Usage: Use the solution while it is still warm, or dilute it to a stable concentration before

cooling.
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Step 1:
Weigh 600g Glucose

and 400g Water

Step 2:
Place on stirring hot plate.

Set temperature to 70-80°C.

Step 3:
Stir continuously until

all glucose is dissolved
and solution is clear.

Step 4:
Turn off heat. Solution is

now supersaturated.

Step 5:
Use solution while warm OR

dilute before cooling to
prevent recrystallization.

Click to download full resolution via product page

Figure 3. Workflow for preparing a high-concentration glucose solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 14431-43-7: α-D-Glucose monohydrate | CymitQuimica [cymitquimica.com]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b079197?utm_src=pdf-body-img
https://www.benchchem.com/product/b079197?utm_src=pdf-custom-synthesis
https://cymitquimica.com/cas/14431-43-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Page loading... [guidechem.com]

3. D-Glucose monohydrate | 5996-10-1 [chemicalbook.com]

4. D-Glucose | C6H12O6 | CID 5793 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. fenix.tecnico.ulisboa.pt [fenix.tecnico.ulisboa.pt]

6. quora.com [quora.com]

7. nvlpubs.nist.gov [nvlpubs.nist.gov]

8. phexcom.com [phexcom.com]

9. Buy alpha-D-Glucose monohydrate | 14431-43-7 [smolecule.com]

10. Solved When pure (100%) α-D-Glucose is dissolved in dilute | Chegg.com [chegg.com]

11. quora.com [quora.com]

12. chemistry.stackexchange.com [chemistry.stackexchange.com]

13. The solubility of \alpha-D-glucose in aqueous 80 \% ethanol at 20^{\circ}.. [askfilo.com]

14. files01.core.ac.uk [files01.core.ac.uk]

15. researchgate.net [researchgate.net]

16. youtube.com [youtube.com]

17. US4342603A - Crystalline glucose and process for its production - Google Patents
[patents.google.com]

18. researchgate.net [researchgate.net]

19. mt.com [mt.com]

To cite this document: BenchChem. [How to solve solubility issues with alpha-D-Glucose
monohydrate in aqueous solutions.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079197#how-to-solve-solubility-issues-with-alpha-d-
glucose-monohydrate-in-aqueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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